6-(4-methylphenyl)-5H-benzo[a]phenothiazin-5-one

• IUPAC Name: 6-(4-methylphenyl)benzo[a]phenothiazin-5-one
• InChI: InChI=1S/C23H15NOS/c1-14-10-12-15(13-11-14)20-22(25)17-7-3-2-6-16(17)21-23(20)26-19-9-5-4-8-18(19)24-21/h2-13H,1H3
• InChI Key: YNYQTXAEMJAKQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3C(=NC4=CC=CC=C4S3)C5=CC=CC=C5C2=O
• Molecular Formula: C23H15NOS
• Molecular Weight: 353.4 g/mol

Description

6-(4-methylphenyl)-5H-benzo[a]phenothiazin-5-one, also known as MBPT, is a chemical compound that belongs to the phenothiazine family. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

6-(4-methylphenyl)-5H-benzo[a]phenothiazin-5-one has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for dopamine receptors, which are involved in the regulation of mood, motivation, and reward. This compound has also been shown to modulate the activity of other neurotransmitters, such as serotonin and norepinephrine.

Mechanism of Action

The exact mechanism of action of 6-(4-methylphenyl)-5H-benzo[a]phenothiazin-5-one is not yet fully understood. However, it is believed to act as a dopamine receptor antagonist, which means it blocks the activity of dopamine in the brain. This leads to a decrease in the release of dopamine, which can have a calming effect on the brain. This compound has also been shown to modulate the activity of other neurotransmitters, such as serotonin and norepinephrine.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the release of dopamine, which can have a calming effect on the brain. This compound has also been shown to modulate the activity of other neurotransmitters, such as serotonin and norepinephrine. Additionally, this compound has been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

6-(4-methylphenyl)-5H-benzo[a]phenothiazin-5-one has several advantages for lab experiments. It has a high affinity for dopamine receptors, which makes it a useful tool for studying the role of dopamine in the brain. This compound is also relatively stable and can be easily synthesized in the lab. However, there are also some limitations to using this compound in lab experiments. For example, it has a low solubility in water, which can make it difficult to administer to animals.

Future Directions

There are several future directions for research on 6-(4-methylphenyl)-5H-benzo[a]phenothiazin-5-one. One area of interest is its potential use as a treatment for neurological disorders, such as Parkinson's disease and schizophrenia. Another area of interest is its potential use as a tool for studying the role of dopamine in the brain. Further research is also needed to fully understand the mechanism of action of this compound and its effects on other neurotransmitters. Additionally, modifications to the synthesis method may be needed to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 6-(4-methylphenyl)-5H-benzo[a]phenothiazin-5-one involves the reaction of 4-methylthiobenzoic acid with 2-chloro-N-(4-methylphenyl)acetamide in the presence of a base. The resulting product is then cyclized to form this compound. The synthesis method has been well established in the literature, and several modifications have been proposed to improve the yield and purity of the compound.